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Compound of Interest
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Cat. No.: B1665968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amezinium metilsulfate is a sympathomimetic agent used for the treatment of hypotension.[1]

[2] Its mechanism of action involves the stimulation of α and β-1 adrenergic receptors and the

inhibition of noradrenaline and tyramine uptake.[3][4][5] Understanding the solubility and

stability of amezinium metilsulfate in aqueous solutions is critical for its formulation, storage,

and effective use in research and clinical settings. These application notes provide detailed

information on the aqueous solubility and stability of amezinium metilsulfate, along with

standardized protocols for their determination.
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Property Value Reference

Chemical Name

4-amino-6-methoxy-1-

phenylpyridazinium methyl

sulfate

[6]

Synonyms
Amezinium metilsulfate, LU-

1631, Regulton
[2]

CAS Number 30578-37-1 [1]

Molecular Formula C₁₂H₁₅N₃O₅S [4]

Molecular Weight 313.33 g/mol [4]

Appearance White to off-white solid [3]

Melting Point 176 °C (decomposition) [6]

Aqueous Solubility
The solubility of amezinium metilsulfate in aqueous solutions is a key parameter for the

preparation of stock solutions and formulations. Published data from various suppliers show

some variability, which may be attributed to differences in experimental conditions such as

temperature, pH, and the use of physical methods like sonication to enhance dissolution.
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Solvent Solubility Conditions Source

Water
11.11 mg/mL (35.46

mM)
- MedChemExpress[3]

Water
50 mg/mL (159.58

mM)
Requires sonication MedChemExpress[3]

DMSO
≥ 34 mg/mL (108.51

mM)
- MedChemExpress[3]

DMSO
50 mg/mL (159.58

mM)

Sonication is

recommended
TargetMol[4]

DMSO 34 mg/mL 25°C AbMole BioScience[5]

Protocol for Determining Aqueous Solubility
(Equilibrium Method)
This protocol is adapted from standard pharmaceutical guidelines for determining

thermodynamic solubility, often referred to as the "gold standard."[7][8]

Objective: To determine the equilibrium solubility of amezinium metilsulfate in a specified

aqueous buffer.

Materials:

Amezinium metilsulfate powder

Aqueous buffer of desired pH (e.g., phosphate-buffered saline, pH 7.4)

Vials with screw caps

Orbital shaker or rotator

Temperature-controlled environment (e.g., incubator)

Syringe filters (0.22 µm)
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High-performance liquid chromatography (HPLC) system with a suitable column and UV

detector or a validated UV-Vis spectrophotometer.

Analytical balance

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solution:

Add an excess amount of amezinium metilsulfate powder to a vial containing a known

volume of the aqueous buffer. The excess solid should be clearly visible.

Seal the vials tightly.

Equilibration:

Place the vials in an orbital shaker or on a rotator in a temperature-controlled environment

(e.g., 25°C or 37°C).

Agitate the samples for a sufficient period to reach equilibrium (typically 24-48 hours).[7]

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for a short period to allow the

excess solid to settle.

Carefully withdraw a sample of the supernatant using a pipette.

Filter the sample through a 0.22 µm syringe filter to remove any undissolved particles. The

first few drops of the filtrate should be discarded.

Quantification:

Prepare a series of standard solutions of amezinium metilsulfate of known concentrations

in the same aqueous buffer.
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Analyze the filtered sample and the standard solutions using a validated HPLC-UV or UV-

Vis spectrophotometric method.

Construct a calibration curve from the standard solutions.

Determine the concentration of amezinium metilsulfate in the filtered sample from the

calibration curve. This concentration represents the equilibrium solubility.

Workflow for Aqueous Solubility Determination

Preparation Equilibration Sampling Quantification

Add excess Amezinium Metilsulfate to buffer Seal vial Agitate at constant temperature (24-48h) Collect supernatant Filter (0.22 µm) Analyze by HPLC/UV-Vis Determine concentration from calibration curve

Click to download full resolution via product page

Caption: Workflow for determining the equilibrium aqueous solubility of amezinium
metilsulfate.

Stability in Aqueous Solutions
The stability of amezinium metilsulfate in aqueous solutions is crucial for ensuring its potency

and safety. Degradation can be influenced by factors such as pH, temperature, and light.[9]

Storage Recommendations for Stock Solutions
For short-term and long-term storage of stock solutions, the following conditions are

recommended based on supplier data:
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Storage Temperature Duration Source

-20°C 1 month MedChemExpress[3]

-80°C 6 months MedChemExpress[3]

-20°C (lyophilized) 36 months Adooq Bioscience

-20°C (in solution) 1 month Adooq Bioscience

Note: For aqueous stock solutions, it is recommended to filter-sterilize using a 0.22 µm filter

before use.[3] It is also advised to prepare fresh solutions and use them promptly.[3]

Protocol for Assessing Aqueous Stability
This protocol is based on ICH guidelines for stability testing of drug substances.[9]

Objective: To evaluate the stability of amezinium metilsulfate in aqueous solutions under

various conditions (pH, temperature, light).

Materials:

Amezinium metilsulfate

Aqueous buffers of different pH values (e.g., pH 4, 7, 9)

Vials (clear and amber)

Temperature-controlled stability chambers

Photostability chamber

HPLC system with a stability-indicating method (a method that can separate the intact drug

from its degradation products)

pH meter

Procedure:
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Solution Preparation:

Prepare solutions of amezinium metilsulfate at a known concentration in the different

aqueous buffers.

Dispense the solutions into both clear and amber vials.

Storage Conditions:

Temperature and Humidity: Place the vials in stability chambers at various temperature

and humidity conditions as per ICH guidelines (e.g., 25°C/60% RH, 40°C/75% RH).

Photostability: Expose the clear vials to light in a photostability chamber according to ICH

Q1B guidelines. Wrap a set of control vials in aluminum foil to protect them from light.

Time Points for Sampling:

For accelerated stability studies (e.g., 40°C), recommended time points are 0, 1, 3, and 6

months.

For long-term stability studies (e.g., 25°C), recommended time points are 0, 3, 6, 9, 12, 18,

and 24 months.

Analysis:

At each time point, withdraw a sample from each vial.

Analyze the samples using the validated stability-indicating HPLC method to determine

the concentration of amezinium metilsulfate remaining.

Monitor for the appearance of any degradation products. If significant degradation is

observed, attempts should be made to identify and quantify the degradants.

Visually inspect the solutions for any changes in color or for the formation of precipitates.

Measure the pH of the solutions at each time point.

Data Evaluation:
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Plot the concentration of amezinium metilsulfate as a function of time for each storage

condition.

Determine the degradation rate and the shelf-life of the solution under each condition.

Workflow for Aqueous Stability Assessment

Preparation Storage

Analysis at Time Points Evaluation

Prepare Amezinium Metilsulfate solution in various pH buffers

Dispense into clear and amber vials

Temperature/Humidity Chambers (e.g., 25°C, 40°C)

Photostability Chamber

HPLC analysis for potency and degradation products Visual inspection pH measurement Determine degradation rate and shelf-life

Click to download full resolution via product page

Caption: General workflow for assessing the stability of amezinium metilsulfate in aqueous

solutions.

Potential Degradation Pathways
While specific degradation products of amezinium metilsulfate in aqueous solutions are not

well-documented in the literature, hydrolysis is a potential degradation pathway for many

pharmaceuticals.[10] Given the structure of amezinium, the pyridazinium ring system may be

susceptible to hydrolytic cleavage, particularly at non-neutral pH and elevated temperatures.

Researchers should be aware of the potential for hydrolysis and employ analytical techniques

such as LC-MS to detect and identify any potential degradants.

Mechanism of Action and Signaling Pathway
Amezinium metilsulfate exerts its sympathomimetic effects through a multi-faceted mechanism

of action.[1][2] It directly stimulates postsynaptic α-adrenergic and β1-adrenergic receptors,

leading to vasoconstriction and increased heart rate and contractility, respectively. Additionally,
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it inhibits the reuptake of noradrenaline from the synaptic cleft into the presynaptic neuron,

thereby prolonging the action of this neurotransmitter.

Conceptual Signaling Pathway of Amezinium Metilsulfate
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Caption: Conceptual signaling pathway illustrating the mechanism of action of amezinium
metilsulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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